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The cerium-iron (Ce-Fe) binary system is of significant interest, particularly in the development

of magnetic materials. Cerium, the most abundant of the rare-earth elements, can form

intermetallic compounds with iron that exhibit unique magnetic properties.[1][2][3] A thorough

understanding of the Ce-Fe phase diagram is crucial for controlling the microstructure and,

consequently, the performance of Ce-Fe based alloys. This guide provides an in-depth

overview of the stable phases, invariant reactions, and crystallographic data associated with

the cerium-iron system.

Stable Phases and Crystal Structures
The Ce-Fe system is characterized by the terminal solid solutions of cerium and iron, and two

stable intermetallic compounds: CeFe₂ and Ce₂Fe₁₇.[4] The solid solubility of cerium in iron and

iron in cerium is very low.[5][6]

Terminal Solid Solutions: These include α-Fe (BCC), γ-Fe (FCC), δ-Fe (BCC), γ-Ce (FCC),

and δ-Ce (BCC).

Intermetallic Compounds:

CeFe₂: This compound is a Laves phase.[7] It possesses a cubic crystal structure with the

Fd-3m space group.[7][8] In this structure, each cerium atom is coordinated with twelve

iron atoms.[7]
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Ce₂Fe₁₇: This compound crystallizes in the rhombohedral Th₂Zn₁₇-type structure,

belonging to the R-3m space group.[1][9][10] The iron atoms occupy four distinct

crystallographic sites (6c, 9d, 18f, 18h), while cerium atoms occupy a single site (6c).[9]

[10]

Phase
Pearson
Symbol

Crystal
System

Space Group
Lattice
Parameters (Å)

(α-Fe) cI2 Cubic Im-3m a = 2.8665

(γ-Fe) cF4 Cubic Fm-3m a = 3.6468

(δ-Fe) cI2 Cubic Im-3m a = 2.9322

(γ-Ce) cF4 Cubic Fm-3m a = 5.1610

(δ-Ce) cI2 Cubic Im-3m a = 4.12

CeFe₂ cF24 Cubic Fd-3m a = 7.35

Ce₂Fe₁₇ hR57 Rhombohedral R-3m
a = 8.445, c =

12.610

Note: Lattice parameters are approximate and can vary with temperature and composition.[7]

[9]

Invariant Reactions
The formation of the stable phases in the Ce-Fe system is governed by several invariant

reactions, including two peritectic reactions and one eutectic reaction.[4] A peritectic reaction

involves a liquid and a solid phase reacting to form a new solid phase upon cooling.[11][12] A

eutectic reaction is a transformation where a single liquid phase solidifies into two different solid

phases.[11][13]
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Reaction Type
Temperature
(°C)

Composition
(at. % Fe)

Reaction
Equation

1 Peritectic ~1200
L(41) + δ-

Fe(>99)

L + δ-Fe ↔

Ce₂Fe₁₇

2 Peritectic ~1110
L(50) +

Ce₂Fe₁₇(89.5)

L + Ce₂Fe₁₇ ↔

CeFe₂

3 Eutectic ~592 L(83.6)
L ↔ γ-Ce +

CeFe₂

Note: Compositions and temperatures are approximate values based on assessed phase

diagrams.[4][14]

Solubility Data
The mutual solid solubility between cerium and iron is extremely limited.

Solubility of Ce in Fe: The maximum solubility of cerium in α-Fe at room temperature has

been calculated to be approximately 0.0048 wt.%.[5]

Solubility of Fe in Ce: The solubility of iron in cerium is also negligible.

Solute Solvent Temperature Solubility (wt. %)

Ce α-Fe Room Temp. 0.0048 (calculated)[5]

Fe γ-Ce 592 °C < 0.1 (estimated)

Visualizations
The following diagram illustrates the logical relationships between the phases and the invariant

reactions in the Ce-Fe system as temperature decreases.
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Ce-Fe System Phase Relationships
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Caption: Logical flow of phase formation in the Ce-Fe system.
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Experimental Protocols
The determination of a phase diagram like that of the Ce-Fe system involves a combination of

experimental techniques to identify phase boundaries and structures. Key methods include

Differential Thermal Analysis (DTA), X-ray Diffraction (XRD), and Scanning Electron

Microscopy with Energy Dispersive Spectroscopy (SEM-EDS).[15]

1. Differential Thermal Analysis (DTA):

Objective: To detect thermal events such as melting, solidification, and solid-state

transformations.

Methodology: A small sample of the Ce-Fe alloy and an inert reference material are heated

or cooled under a controlled atmosphere at a constant rate. The temperature difference

between the sample and the reference is monitored. Endothermic or exothermic events in

the sample (phase transformations) appear as peaks on the DTA curve, indicating the

transformation temperatures.[15]

2. X-ray Diffraction (XRD):

Objective: To identify the crystal structure of the phases present at different temperatures

and compositions.

Methodology: Alloy samples are prepared and annealed at specific temperatures to achieve

equilibrium. They are then quenched to preserve the high-temperature phases. The samples

are ground into a powder and analyzed using an X-ray diffractometer. The resulting

diffraction pattern is a fingerprint of the crystal structures present, which can be compared to

databases to identify the phases.[15]

3. Scanning Electron Microscopy (SEM) with Energy Dispersive Spectroscopy (EDS):

Objective: To observe the microstructure and determine the chemical composition of the

constituent phases.

Methodology: Annealed and quenched samples are sectioned, polished, and sometimes

etched. They are then examined in an SEM. The backscattered electron (BSE) mode is

particularly useful as it provides contrast based on atomic number, helping to distinguish
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between different phases. EDS is then used to perform a quantitative chemical analysis of

each distinct phase observed in the microstructure.[15]

Workflow for Phase Diagram Determination

Alloy Preparation
(Arc Melting/Induction Melting)

Homogenization Annealing

Sample Characterization

Differential Thermal Analysis (DTA)
(Determine Transformation Temps)

Equilibrium Annealing
(at various temperatures)

Data Compilation & Analysis

Quenching

Microstructural Analysis
(SEM/EDS)

Phase Identification
(XRD)

Phase Diagram Construction
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Caption: A typical workflow for experimentally determining a binary phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. diva-portal.org [diva-portal.org]

2. Cerium - Wikipedia [en.wikipedia.org]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. ysxbcn.com [ysxbcn.com]

6. mdpi.com [mdpi.com]

7. next-gen.materialsproject.org [next-gen.materialsproject.org]

8. Materials Data on CeFe2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]

9. osti.gov [osti.gov]

10. Structural, Magnetic, and Magnetocaloric Properties of Ce2(Fe, Co)17 Compounds:
Tuning Magnetic Transitions and Enhancing Refrigeration Efficiency - PMC
[pmc.ncbi.nlm.nih.gov]

11. howengineeringworks.com [howengineeringworks.com]

12. m.youtube.com [m.youtube.com]

13. m.youtube.com [m.youtube.com]

14. Ce-Fe (Cerium-Iron) - ProQuest [proquest.com]

15. mdpi.com [mdpi.com]

To cite this document: BenchChem. [A Technical Guide to the Cerium-Iron (Ce-Fe) Phase
Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15488352#phase-diagram-of-the-cerium-iron-
system]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15488352?utm_src=pdf-body-img
https://www.benchchem.com/product/b15488352?utm_src=pdf-custom-synthesis
https://www.diva-portal.org/smash/get/diva2:1609284/FULLTEXT01.pdf
https://en.wikipedia.org/wiki/Cerium
https://www.mdpi.com/2304-6740/13/10/322
https://www.researchgate.net/publication/243187879_Ce-Fe_Cerium-Iron
http://www.ysxbcn.com/down/paperDown.aspx?id=29674
https://www.mdpi.com/2075-4701/12/10/1677
https://next-gen.materialsproject.org/materials/mp-204
https://www.osti.gov/dataexplorer/biblio/dataset/1195527-materials-data-cefe2-materials-project
https://www.osti.gov/servlets/purl/1772641
https://pmc.ncbi.nlm.nih.gov/articles/PMC12072597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12072597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12072597/
https://www.howengineeringworks.com/questions/what-are-eutectic-eutectoid-peritectic-and-peritectoid-reactions/
https://m.youtube.com/watch?v=Z-V9H4bsnkM
https://m.youtube.com/watch?v=uMn-5YJgHs0
https://www.proquest.com/openview/da8e3e8821ed732ae54ccd716557d5bc/1.pdf?pq-origsite=gscholar&cbl=29360
https://www.mdpi.com/1996-1944/16/13/4697
https://www.benchchem.com/product/b15488352#phase-diagram-of-the-cerium-iron-system
https://www.benchchem.com/product/b15488352#phase-diagram-of-the-cerium-iron-system
https://www.benchchem.com/product/b15488352#phase-diagram-of-the-cerium-iron-system
https://www.benchchem.com/product/b15488352#phase-diagram-of-the-cerium-iron-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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